p-Ncs-tbob p-Ncs-tbob
Brand Name: Vulcanchem
CAS No.: 119963-45-0
VCID: VC20864095
InChI: InChI=1S/C16H19NO3S/c1-14(2,3)15-8-18-16(19-9-15,20-10-15)12-4-6-13(7-5-12)17-11-21/h4-7H,8-10H2,1-3H3
SMILES: CC(C)(C)C12COC(OC1)(OC2)C3=CC=C(C=C3)N=C=S
Molecular Formula: C16H19NO3S
Molecular Weight: 305.4 g/mol

p-Ncs-tbob

CAS No.: 119963-45-0

Cat. No.: VC20864095

Molecular Formula: C16H19NO3S

Molecular Weight: 305.4 g/mol

* For research use only. Not for human or veterinary use.

p-Ncs-tbob - 119963-45-0

Specification

CAS No. 119963-45-0
Molecular Formula C16H19NO3S
Molecular Weight 305.4 g/mol
IUPAC Name 4-tert-butyl-1-(4-isothiocyanatophenyl)-2,6,7-trioxabicyclo[2.2.2]octane
Standard InChI InChI=1S/C16H19NO3S/c1-14(2,3)15-8-18-16(19-9-15,20-10-15)12-4-6-13(7-5-12)17-11-21/h4-7H,8-10H2,1-3H3
Standard InChI Key YQBOEEPCDKMJBG-UHFFFAOYSA-N
SMILES CC(C)(C)C12COC(OC1)(OC2)C3=CC=C(C=C3)N=C=S
Canonical SMILES CC(C)(C)C12COC(OC1)(OC2)C3=CC=C(C=C3)N=C=S

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